(S)-2,2-Difluorocyclohexan-1-amine

• IUPAC Name: (1S)-2,2-difluorocyclohexan-1-amine
• InChI: InChI=1S/C6H11F2N/c7-6(8)4-2-1-3-5(6)9/h5H,1-4,9H2/t5-/m0/s1
• InChI Key: KATJLSLKDKAWTG-YFKPBYRVSA-N
• Canonical SMILES: C1CCC(C(C1)N)(F)F
• Isomeric SMILES: C1CCC([C@H](C1)N)(F)F
• Molecular Formula: C6H11F2N
• Molecular Weight: 135.15 g/mol

Description

(S)-2,2-Difluorocyclohexan-1-amine is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a chiral amine that has two fluorine atoms attached to a cyclohexane ring. It is a valuable intermediate in the synthesis of various pharmaceutical compounds, and its unique structure has led to the investigation of its potential as a drug candidate.

Mechanism of Action

The mechanism of action of (S)-2,2-Difluorocyclohexan-1-amine is not fully understood, but it is believed to act by inhibiting specific enzymes or proteins involved in disease progression. For example, it has been shown to inhibit the activity of the enzyme histone deacetylase, which is implicated in cancer progression.
Biochemical and Physiological Effects:
(S)-2,2-Difluorocyclohexan-1-amine has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using (S)-2,2-Difluorocyclohexan-1-amine in lab experiments is its unique structure, which allows for the investigation of its potential as a drug candidate. However, one limitation is that the synthesis of this compound can be challenging, and it may not be readily available for all researchers.

Future Directions

There are many future directions for the investigation of (S)-2,2-Difluorocyclohexan-1-amine. These include further studies of its potential as a cancer therapeutic, investigation of its activity against other diseases, and exploration of its mechanism of action. Additionally, the synthesis of new derivatives of this compound may lead to the discovery of more potent and selective drug candidates.

Synthesis Methods

The synthesis of (S)-2,2-Difluorocyclohexan-1-amine involves the reaction of cyclohexanone with hydrogen fluoride in the presence of a chiral amine catalyst. The reaction proceeds through a chiral induction mechanism, resulting in the formation of the desired enantiomer.

Scientific Research Applications

(S)-2,2-Difluorocyclohexan-1-amine has been studied extensively for its potential therapeutic applications. It has been shown to have activity against a variety of diseases, including cancer, viral infections, and neurological disorders. The compound has been investigated as a potential inhibitor of enzymes involved in cancer progression and as a potential antiviral agent.